Cas no 155233-21-9 (4H-1-Benzopyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-buten-1-yl)-)

• Product name: 4H-1-Benzopyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-buten-1-yl)-
• CAS No: 155233-21-9
• MF: C₂₅H₂₄O₄
• MW: 388.455667495728
• CID: 234384

4H-1-Benzopyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-buten-1-yl)-
• 4H-1-Benzopyran-4-one,2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-butenyl)- (9CI)
• Kanzonol E
• 4H-1-Benzopyran-4-one, 2-(2,2-dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-buten-1-yl)-
• 2-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C25H24O4/c1-15(2)5-6-16-12-19-21(27)14-23(28-24(19)13-20(16)26)17-7-8-22-18(11-17)9-10-25(3,4)29-22/h5,7-14,26H,6H2,1-4H3
• InChI Key： YQCBVKUBTQVHOT-UHFFFAOYSA-N
• SMILES： C1(C2C=C3C(=CC=2)OC(C)(C)C=C3)OC2=CC(O)=C(C/C=C(/C)\C)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 388.16752
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• XLogP3: 4.007

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 577.5±50.0 °C(Predicted)
• PSA: 55.76
• pka: 7.57±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones